Cas no 1805243-72-4 (2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol)

• Product Name: 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805243-72-4
• MF: C₇H₅Br₂F₂NO
• MW: 316.925507307053
• CID: 4848610
• Update Time: 2025-11-07

2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C7H5Br2F2NO/c8-4-1-3(7(10)11)5(2-13)12-6(4)9/h1,7,13H,2H2
• InChI Key： FABVFQYGQWYBLW-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CO)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.3
• Topological Polar Surface Area: 33.1

Additional information on 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol

2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1805243-72-4)

The compound 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol, identified by the CAS registry number 1805243-72-4, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The presence of bromine atoms at positions 2 and 3, a difluoromethyl group at position 5, and a hydroxymethyl group at position 6 makes this molecule a versatile building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol. Researchers have employed novel catalytic systems and optimized reaction conditions to enhance the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to synthesize this molecule with high efficiency. Such methods not only reduce production costs but also minimize environmental impact, aligning with the principles of green chemistry.

The structural features of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol make it an attractive candidate for various applications. The bromine atoms at positions 2 and 3 contribute to its reactivity in nucleophilic substitution reactions, while the difluoromethyl group at position 5 imparts unique electronic properties. The hydroxymethyl group at position 6 provides additional functionalization opportunities, enabling the molecule to serve as a precursor for more complex structures. Recent studies have explored its use in the development of bioactive compounds, including potential antiviral and anticancer agents.

In terms of pharmacological applications, 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol has shown promise as a lead compound in drug discovery. A research team from the University of California reported that this molecule exhibits selective inhibition against certain enzymes associated with neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly valuable for targeting central nervous system disorders. Furthermore, its fluorinated substituent enhances metabolic stability, a critical factor in drug design.

The environmental impact of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol has also been a subject of recent investigations. Studies conducted by environmental chemists have assessed its biodegradability and potential toxicity to aquatic organisms. Results indicate that under specific conditions, this compound undergoes rapid degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, 2,3-Dibromo-5-(difluoromethyl)pyridine-6-methanol (CAS No. 1805243-72-4) is a multifaceted organic compound with significant potential across diverse fields. Its unique structure enables versatile applications in organic synthesis, pharmacology, and materials science. As research continues to uncover its properties and optimize its synthesis, this compound is poised to play an increasingly important role in advancing modern chemistry.